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Compound of Interest

Compound Name: NAMOLINE

Cat. No.: B3130362

Effective management of chemical waste is a critical component of laboratory safety and
environmental responsibility. This document provides essential procedural guidance for the
proper disposal of NAMOLINE (CAS No.: 342795-11-3), a selective and reversible inhibitor of
lysine-specific demethylase 1 (LSD1) utilized in research settings. Adherence to these
protocols is imperative to ensure the safety of laboratory personnel and to prevent
environmental contamination.

Immediate Safety and Hazard Identification

NAMOLINE presents specific hazards that directly inform its disposal requirements. According
to its Safety Data Sheet (SDS), NAMOLINE is classified as harmful if swallowed and is very
toxic to aquatic life with long-lasting effects[1]. Therefore, the primary principle of NAMOLINE
waste management is the strict avoidance of its release into the environment[1].

Key Hazard Information:

Hazard Classification GHS Category Precautionary Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed[1].
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1].
i . . H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1].
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Personnel handling NAMOLINE waste must wear appropriate Personal Protective Equipment
(PPE), including safety goggles with side-shields, protective gloves, and impervious clothing[1].

Step-by-Step Disposal Protocol

The following step-by-step procedure must be followed for the disposal of NAMOLINE and any
materials contaminated with it (e.g., pipette tips, gloves, empty containers).

Step 1: Segregate NAMOLINE Waste Immediately segregate all NAMOLINE waste at the point
of generation. This includes unused or expired NAMOLINE powder, solutions containing
NAMOLINE, and any lab materials that have come into direct contact with the chemical. This
waste must be treated as hazardous chemical waste.

Step 2: Use Designated Waste Containers Collect all NAMOLINE waste in a designated, leak-
proof, and sealable container. The container must be compatible with the chemical. Given that
NAMOLINE is a solid, a robust, sealable plastic or glass container is appropriate.

Step 3: Proper Labeling Clearly label the waste container with the following information:

"Hazardous Waste"

"NAMOLINE"

Hazard Pictograms: Skull and Crossbones (for toxicity) and Environment (for aguatic
toxicity).

Accumulation Start Date

Name of the Principal Investigator or Laboratory

Step 4: Storage of Waste Store the sealed waste container in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials such as strong
acids, alkalis, and oxidizing agents[1]. The storage area should be clearly marked as a
hazardous waste accumulation site.

Step 5: Arrange for Professional Disposal NAMOLINE waste must be disposed of through an
approved and licensed hazardous waste disposal company[1]. Under no circumstances should
NAMOLINE be disposed of down the drain or in regular trash. Contact your institution's
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Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of
the waste.

Step 6: Spill Management In the event of a spill, contain the spillage immediately. For solid
NAMOLINE, carefully sweep or scoop the material into a designated waste container. Avoid
generating dust. For solutions, absorb the spill with an inert material (e.g., vermiculite, sand)
and place the absorbent material into the hazardous waste container. The spill area should
then be decontaminated. Report all spills to your EHS department.

Experimental Protocols and Methodologies

Currently, there are no publicly available, validated experimental protocols for the chemical
neutralization or degradation of NAMOLINE for disposal purposes. The provided safety data
indicates incompatibility with strong acids/alkalis and strong oxidizing/reducing agents,
suggesting that reactions with these materials could be hazardous and should be avoided[1].
Therefore, the sole recommended disposal method is through a certified hazardous waste
contractor.

Visualizing the Disposal Workflow

The logical flow for the proper disposal of NAMOLINE is outlined in the diagram below. This
workflow ensures that all safety and regulatory considerations are met at each stage of the
process.

Waste Generation

On-Site Handling.
NAMOLINE Waste Generated | [ segregate as Collect in Labeled, Store in Designated | | | [ Contact Environmental Arrange Pickup by’
(Solid, Solution, C: items) | | Hazardous Waste | ;----| Sealed Container Secondary Conts t Health & Safety (EHS) Licensed Waste Contractor

Spill Contingency

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC47940.html
https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3130362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of NAMOLINE waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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